Cas no 26603-23-6 (N,N-Bis(octylphenyl)amine)

• Product Name: N,N-Bis(octylphenyl)amine
• CAS No: 26603-23-6
• MF: C₂₈H₄₃N
• MW: 393.647728204727
• CID: 52976
• PubChem ID: 13685878
• Update Time: 2025-04-18

N,N-Bis(octylphenyl)amine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(octylphenyl)amine
• AR-OCTYL-N-(OCTYLPHENYL)-BENZENAMIN
• AGERITE STALITE S
• Benzenamine,ar-octyl-N-(octylphenyl)
• bis(octylphenyl)amine
• Einecs 247-839-0
• Octyl-N-(octylphenyl)aniline
• P,P'-DIOCTYLDIPHENYLAMINE
• VANLUBE(R) 81
• VANLUBE-81
• VANOX 12
• Diphenylamine,ar,ar'-dioctyl- (7CI,8CI)
• Di(octylphenyl)amine
• Dioctyldiphenylamine
• Good-rite 3191
• NA-Lube AO 110
• Q27294251
• Benzenamine, 2-octyl-N-(2-octylphenyl)-
• 2,2'-Dioctyldiphenylamine
• Y4HE95DWYI
• 2-Octyl-N-(2-octylphenyl)-benzenamine
• UNII-Y4HE95DWYI
• 26603-23-6
• NS00051021
• SCHEMBL1567827
• 52033-45-1

• Inchi： 1S/C28H43N/c1-3-5-7-9-11-13-19-25-21-15-17-23-27(25)29-28-24-18-16-22-26(28)20-14-12-10-8-6-4-2/h15-18,21-24,29H,3-14,19-20H2,1-2H3
• InChI Key： FOUNRKRNEDRUPL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1CCCCCCCC)C1C=CC=CC=1CCCCCCCC

Computed Properties

• Exact Mass: 393.34000
• Monoisotopic Mass: 393.33955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.6
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.939
• Boiling Point: 509.4°Cat760mmHg
• Flash Point: 270°C
• Refractive Index: 1.534
• PSA: 12.03000
• LogP: 9.30920